Cas no 1956341-43-7 (1-(3-(Bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide)

• Product Name: 1-(3-(Bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide
• CAS No: 1956341-43-7
• MF: C₉H₉Br₂N₃
• MW: 318.995859861374
• CID: 5153313
• Update Time: 2025-06-09

1-(3-(Bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide

• Inchi： 1S/C9H8BrN3.BrH/c10-5-8-2-1-3-9(4-8)13-7-11-6-12-13;/h1-4,6-7H,5H2;1H
• InChI Key： PTMFXIURJKLPJH-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(N2N=CN=C2)=C1)Br.Br

Additional information on 1-(3-(Bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide

Introduction to 1-(3-(Bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide (CAS No. 1956341-43-7)

1-(3-(Bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide, with the CAS number 1956341-43-7, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a triazole ring fused with a phenyl group substituted with a bromomethyl moiety, making it a versatile intermediate for the synthesis of various biologically active molecules. The hydrobromide salt form enhances its solubility and stability, facilitating its use in both laboratory and industrial applications.

The structure of 1-(3-(Bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide positions it as a valuable building block for drug discovery programs. The presence of the bromomethyl group allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or amino groups. This flexibility is particularly useful in designing novel therapeutic agents targeting various diseases.

In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the 1,2,4-triazole core exhibit antimicrobial, anti-inflammatory, and anticancer properties. The phenyl ring further modulates the pharmacokinetic profile and binding affinity of these molecules, making them promising candidates for further development.

One of the most compelling aspects of 1-(3-(Bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide is its potential in developing kinase inhibitors. Kinases are key enzymes involved in signal transduction pathways and are frequently dysregulated in cancer and inflammatory diseases. By modifying the triazole scaffold with appropriate substituents, researchers can fine-tune the interactions with kinase active sites. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against several kinases, including Janus kinases (JAKs) and tyrosine kinases (TyKs).

The bromomethyl group in 1-(3-(Bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide also facilitates the introduction of alkyne functionalities through Sonogashira coupling reactions. This reaction is particularly useful for constructing biaryl structures, which are common motifs in many drugs. For instance, linking this compound to terminal alkynes can yield complex molecules with enhanced binding affinity to biological targets. Such strategies have been employed in the development of next-generation antiviral and anticancer agents.

Another area where this compound has shown promise is in the synthesis of protease inhibitors. Proteases play crucial roles in various physiological processes and are often implicated in diseases such as Alzheimer's and HIV/AIDS. By incorporating 1-(3-(Bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide into peptidomimetic structures, researchers can design inhibitors that disrupt pathological protein-protein interactions. The triazole ring can mimic peptide bonds or serve as a scaffold for further derivatization to optimize inhibitory activity.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds due to their structural diversity and biological efficacy. 1-(3-(Bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide exemplifies how functionalized triazoles can be leveraged to develop novel therapeutics. Its ability to undergo multiple transformations while maintaining stability makes it an indispensable tool in synthetic chemistry.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 1-(3-(Bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide. Molecular modeling techniques allow researchers to predict binding affinities and optimize structures before conducting experimental synthesis. This approach has significantly reduced the time and cost associated with drug development pipelines.

The versatility of 1-(3-(Bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide extends beyond pharmaceutical applications. It has also been explored in materials science for developing organic electronic materials such as light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The triazole ring contributes to electron delocalization properties that are desirable for these applications.

In conclusion, 1956341437 plays a pivotal role in modern medicinal chemistry by serving as a key intermediate for synthesizing bioactive molecules. Its structural features enable diverse functionalizations through cross-coupling reactions and other synthetic methodologies. The growing body of research highlights its potential in addressing various therapeutic challenges across multiple disease areas.